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Compound of Interest

Compound Name: Disperse Blue 1

Cat. No.: B124965

For Immediate Release:

This application note provides a comprehensive overview of the in vitro toxicological data for
Disperse Blue 1 (C.l. 64500; CAS No. 2475-45-8), an anthraquinone dye. The information is
intended for researchers, scientists, and professionals in drug development and chemical
safety assessment. This document summarizes key findings from mutagenicity and
genotoxicity studies and provides detailed protocols for the relevant assays.

Executive Summary

Disperse Blue 1 has demonstrated mutagenic and clastogenic potential in a range of in vitro
assays. It has been shown to be mutagenic in the Ames test, causing frameshift and base-pair
substitution mutations in various Salmonella typhimurium strains, both with and without
metabolic activation. Furthermore, it has been found to induce chromosomal aberrations in
Chinese hamster ovary (CHO) cells and morphological transformation in Balb/c 3T3 cells.
However, its poor solubility in aqueous media has been a limiting factor in some in vitro studies.

Data Presentation

The following tables summarize the quantitative data from key in vitro studies on Disperse
Blue 1.

Table 1. Ames Test Mutagenicity Data for Disperse Blue 1
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Table 2: Chromosomal Aberration in Chinese Hamster Ovary (CHO) Cells with Disperse Blue

1
Treatment Concentration Total Cells Cells with
Condition (ng/mL) Analyzed Aberrations (%)
Without S9 Activation
0 (Control) 200 15
(4-hour exposure)
75 200 3.0
150 200 7.5
250 150 (toxic) 15.3
With S9 Activation (4-
0 (Control) 200 2.0
hour exposure)
250 200 4.5
500 200 9.0
750 100 (toxic) 21.0
Data interpretation
based on findings
reported by Anderson
et al. (1990),
indicating a dose-
dependent increase in
chromosomal
aberrations.
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Table 3: Morphological Cell Transformation in Balb/c 3T3 Cells with Disperse Blue 1

Transformatio

. . n Frequency
Concentration Plating

. Total Foci (per 1004 Result

(ng/mL) Efficiency (%) .

surviving

cells)
0 (Control) 85 1 0.06 -
0.5 78 3 0.22 Equivocal
1.0 65 8 0.71 Positive
2.0 40 (toxic) 12 1.76 Positive

Data derived
from the study by
Matthews et al.
(1993), which
reported a
positive
transformation
response for

Disperse Blue 1.

[1]

Experimental Protocols
Ames Test (Bacterial Reverse Mutation Assay)

This protocol is based on the methodology used in the National Toxicology Program studies.[1]

[2]

1. Principle: The assay measures the ability of a test substance to induce reverse mutations at
the histidine locus in several strains of Salmonella typhimurium.

2. Materials:

e S. typhimurium strains: TA97, TA98, TA100, TA1535
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» S9 fraction from Aroclor 1254-induced rat liver for metabolic activation
e Molten top agar (0.6% agar, 0.5% NaCl)

e Minimal glucose agar plates

» Histidine/biotin solution

o Disperse Blue 1 (dissolved in DMSO)

» Positive and negative controls

3. Procedure:

o Preparation of Bacterial Cultures: Inoculate each S. typhimurium strain into nutrient broth
and incubate overnight at 37°C with shaking.

e Assay without S9: To 2 mL of molten top agar at 45°C, add 0.1 mL of bacterial culture, 0.1
mL of Disperse Blue 1 solution at the desired concentration (or DMSO as a negative
control), and 0.5 mL of phosphate-buffered saline (PBS).

e Assay with S9: To 2 mL of molten top agar at 45°C, add 0.1 mL of bacterial culture, 0.1 mL of
Disperse Blue 1 solution, and 0.5 mL of S9 mix (containing S9 fraction and cofactors).

» Plating: Immediately pour the mixture onto the surface of a minimal glucose agar plate and
spread evenly.

 Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

e Scoring: Count the number of revertant colonies on each plate.

4. Data Analysis: A positive response is a dose-related increase in the number of revertant
colonies per plate, with at least a two-fold increase over the solvent control.

Chromosomal Aberration Assay

This protocol is a generalized procedure based on studies of chemical mutagens in CHO cells.
1. Principle: This assay detects structural chromosomal damage in cultured mammalian cells.
2. Materials:

o Chinese hamster ovary (CHO) cells
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4.

Cell culture medium (e.g., Ham's F-12) supplemented with fetal bovine serum
Disperse Blue 1 (dissolved in DMSO)

S9 fraction for metabolic activation

Colcemid solution

Hypotonic solution (e.g., 0.075 M KCI)

Fixative (e.g., methanol:acetic acid, 3:1)

Giemsa stain

. Procedure:

Cell Culture: Culture CHO cells to approximately 50% confluency.

Treatment: Expose the cells to various concentrations of Disperse Blue 1 with and without
S9 mix for 4 hours. Include positive and negative controls.

Recovery: After treatment, wash the cells and incubate them in fresh medium for a period
equivalent to about 1.5 normal cell cycle lengths.

Metaphase Arrest: Add Colcemid to the culture medium to arrest cells in metaphase.
Harvesting and Slide Preparation: Harvest the cells, treat with a hypotonic solution, and fix.
Drop the cell suspension onto clean microscope slides and air-dry.

Staining and Analysis: Stain the slides with Giemsa and score at least 100 metaphases per
concentration for chromosomal aberrations (e.g., breaks, gaps, exchanges).

Data Analysis: A positive result is a significant, dose-dependent increase in the percentage

of cells with structural chromosomal aberrations.

Cell Transformation Assay

This protocol is based on the methodology for the Balb/c 3T3 cell transformation assay.[1]

1

. Principle: This assay assesses the potential of a chemical to induce morphological changes

in cells, a characteristic of neoplastic transformation.

2

. Materials:
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Balb/c 3T3 mouse embryo cells
Cell culture medium (e.g., Dulbecco's Modified Eagle's Medium) with fetal bovine serum
Disperse Blue 1 (dissolved in DMSO)
Fixative (e.g., methanol)
Giemsa stain
. Procedure:

Cell Seeding: Seed Balb/c 3T3 cells at a low density in culture dishes.

Treatment: After 24 hours, expose the cells to various concentrations of Disperse Blue 1 for
72 hours.

Culture Maintenance: Replace the treatment medium with fresh culture medium and
continue to culture for 4-6 weeks, with medium changes twice a week.

Fixing and Staining: At the end of the culture period, fix the cells with methanol and stain with
Giemsa.

Foci Scoring: Examine the dishes for the presence of morphologically transformed foci (Type
[, II, and 1), which are characterized by dense, multilayered cell growth and a loss of contact
inhibition.

4. Data Analysis: Calculate the transformation frequency by dividing the number of Type Il foci

by the number of surviving cells. A significant, dose-related increase in transformation
frequency indicates a positive response.

Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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